Cas no 898777-62-3 ( )
structure
Product Name:
CAS No:898777-62-3
MF:C16H13F3O
MW:278.269035100937
CID:874670
PubChem ID:24726600
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- 1-(4-methylphenyl)-3-(3,4,5-trifluorophenyl)propan-1-one
- 4'-METHYL-3-(3,4,5-TRIFLUOROPHENYL)PROPIOPHENONE
- MFCD03844026
- SCHEMBL23367924
- 898777-62-3
- DTXSID50644993
- AKOS016022060
-
-
- MDL: MFCD03844026
- Inchi: 1S/C16H13F3O/c1-10-2-5-12(6-3-10)15(20)7-4-11-8-13(17)16(19)14(18)9-11/h2-3,5-6,8-9H,4,7H2,1H3
- InChI Key: CUOVESMVHBVEBF-UHFFFAOYSA-N
- SMILES: FC1C(=C(C=C(C=1)CCC(C1C=CC(C)=CC=1)=O)F)F
Computed Properties
- Exact Mass: 278.09200
- Monoisotopic Mass: 278.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 314
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07000
- LogP: 4.22780
Customs Data
- HS CODE:2914700090
- Customs Data:
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 206742-1g |
4'-methyl-3-(3,4,5-trifluorophenyl)propiophenone |
898777-62-3 | 97% | 1g |
£540.00 | 2022-03-01 | |
| Fluorochem | 206742-2g |
4'-methyl-3-(3,4,5-trifluorophenyl)propiophenone |
898777-62-3 | 97% | 2g |
£1013.00 | 2022-03-01 | |
| Fluorochem | 206742-5g |
4'-methyl-3-(3,4,5-trifluorophenyl)propiophenone |
898777-62-3 | 97% | 5g |
£2025.00 | 2022-03-01 | |
| A2B Chem LLC | AH91460-1g |
4'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone |
898777-62-3 | 97% | 1g |
$644.00 | 2024-04-19 | |
| A2B Chem LLC | AH91460-2g |
4'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone |
898777-62-3 | 97% | 2g |
$1169.00 | 2024-04-19 | |
| A2B Chem LLC | AH91460-5g |
4'-Methyl-3-(3,4,5-trifluorophenyl)propiophenone |
898777-62-3 | 97% | 5g |
$2291.00 | 2024-04-19 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658704-1g |
1-(P-tolyl)-3-(3,4,5-trifluorophenyl)propan-1-one |
898777-62-3 | 98% | 1g |
¥6182.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658704-2g |
1-(P-tolyl)-3-(3,4,5-trifluorophenyl)propan-1-one |
898777-62-3 | 98% | 2g |
¥11583.00 | 2024-04-26 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658704-5g |
1-(P-tolyl)-3-(3,4,5-trifluorophenyl)propan-1-one |
898777-62-3 | 98% | 5g |
¥23158.00 | 2024-04-26 |
Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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2. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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